Cas no 7564-64-9 (3-Methyl-1,3,5-pentanetriol (Technical Grade))

• Product Name: 3-Methyl-1,3,5-pentanetriol (Technical Grade)
• CAS No: 7564-64-9
• MF: C₆H₁₄O₃
• MW: 134.173562526703
• CID: 568159
• PubChem ID: 24219
• Update Time: 2025-10-30

3-Methyl-1,3,5-pentanetriol (Technical Grade) Chemical and Physical Properties

Names and Identifiers

• 1,3,5-Pentanetriol,3-methyl-
• 1,3,5-Trihydroxy-3-Methylpentane
• 3-Methyl-1,3,5-penta
• 3-Methyl-1,3,5-pentanetriol
• 3-methylpentane-1,3,5-triol
• 3-Methyl-1,3,5-pentanetriol (Technical Grade)
• Q63391616
• DTXSID1064742
• T0894
• AKOS015916566
• EINECS 231-466-5
• PENTANETRIOL, METHYL
• NSC-361412
• FT-0692239
• NSC 361412
• SCHEMBL184709
• UNII-BF3BXN9H5J
• BF3BXN9H5J
• 7564-64-9
• NS00037717
• 3-Methyl-1,3,5-pentanetriol, technical grade, 80%
• MFCD00059880
• NSC361412
• 1,3,5-Pentanetriol, 3-methyl-
• SY039673
• Pentanetriol, methyl-
• DTXCID0047799

• MDL： MFCD00059880
• Inchi： 1S/C6H14O3/c1-6(9,2-4-7)3-5-8/h7-9H,2-5H2,1H3
• InChI Key： AHHQDHCTHYTBSV-UHFFFAOYSA-N
• SMILES： OC(C)(CCO)CCO

Computed Properties

• Exact Mass: 134.09400
• Monoisotopic Mass: 134.094294304g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 9
• Rotatable Bond Count: 4
• Complexity: 66.7
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: -0.9
• Topological Polar Surface Area: 60.7Ų

Experimental Properties

• Color/Form: Not available
• Density: 1.112 g/mL at 25 °C(lit.)
• Melting Point: N/A
• Boiling Point: 216 °C0.5 mm Hg(lit.)
• Flash Point: 113 °C
• Refractive Index: n20/D 1.475(lit.)
• PSA: 60.69000
• LogP: -0.49780
• Solubility: Not available
• Vapor Pressure: 0.0±1.5 mmHg at 25°C

3-Methyl-1,3,5-pentanetriol (Technical Grade) Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• WGK Germany：3
• Safety Instruction： S23-S24/25
• Storage Condition：Room Temperature

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Tertiary alcohols
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Alcohols and polyols Tertiary alcohols

Additional information on 3-Methyl-1,3,5-pentanetriol (Technical Grade)

Introduction to 3-Methyl-1,3,5-pentanetriol (Technical Grade) and Its Significance in Modern Chemical Research

3-Methyl-1,3,5-pentanetriol (Technical Grade), with the CAS number 7564-64-9, is a versatile polyol compound that has garnered significant attention in the field of chemical and pharmaceutical research. This compound, characterized by its three hydroxyl groups and a methyl substituent on the pentane backbone, exhibits unique chemical properties that make it valuable in various applications, ranging from material science to biochemistry. The technical-grade formulation ensures a high level of purity and consistency, making it an ideal candidate for rigorous scientific investigations.

The molecular structure of 3-Methyl-1,3,5-pentanetriol (CAS no. 7564-64-9) consists of a five-carbon chain with hydroxyl groups at the 1st, 3rd, and 5th positions, and a methyl group at the 3rd position. This specific arrangement imparts distinct reactivity and solubility characteristics, which are exploited in numerous synthetic pathways. The compound’s ability to participate in hydrogen bonding due to its multiple hydroxyl groups enhances its utility in solvation processes and as a precursor in the synthesis of more complex molecules.

In recent years, advancements in synthetic chemistry have highlighted the importance of polyols like 3-Methyl-1,3,5-pentanetriol (Technical Grade) in the development of novel materials and pharmaceutical intermediates. The compound’s structural flexibility allows it to serve as a building block for polymers, coatings, and even bioactive molecules. For instance, researchers have explored its use in creating chiral auxiliaries for asymmetric synthesis, leveraging its stereogenic center to influence reaction outcomes.

One of the most compelling aspects of 3-Methyl-1,3,5-pentanetriol (CAS no. 7564-64-9) is its role in green chemistry initiatives. As industries strive to reduce environmental impact, compounds that can be derived from renewable resources or that promote sustainable chemical processes become increasingly valuable. The technical-grade version of this polyol is often produced through catalytic hydrogenation or fermentation processes, aligning with the growing demand for eco-friendly chemical solutions.

Recent studies have also demonstrated the potential of 3-Methyl-1,3,5-pentanetriol (Technical Grade) in drug development. Its polyol nature makes it an excellent candidate for stabilizing labile pharmaceutical intermediates or for use as a solvent in drug formulations. Additionally, its ability to form stable complexes with metal ions has led to investigations into its applications as a chelating agent or a component in metal-organic frameworks (MOFs). These frameworks are being explored for their potential in drug delivery systems and catalysis.

The pharmaceutical industry has been particularly interested in derivatives of 3-Methyl-1,3,5-pentanetriol (CAS no. 7564-64-9) due to their potential biological activity. Researchers have synthesized analogs that exhibit antimicrobial and anti-inflammatory properties, suggesting that this compound could be a precursor for novel therapeutic agents. The technical-grade formulation ensures that these derivatives are produced with high consistency, which is crucial for preclinical and clinical studies.

In material science, 3-Methyl-1,3,5-pentanetriol (Technical Grade) has been utilized in the development of advanced polymers and composites. Its hydroxyl groups enable it to act as a crosslinking agent or a modifier for existing polymer matrices. This has led to the creation of materials with enhanced mechanical properties or improved thermal stability. Such innovations are particularly relevant in industries requiring durable yet lightweight materials, such as aerospace and automotive sectors.

The compound’s solubility profile also makes it valuable in industrial applications where solvent selection is critical. Unlike some traditional solvents that are hazardous or difficult to dispose of safely,3-Methyl-1,3,5-pentanetriol (Technical Grade) offers a more environmentally benign alternative without compromising performance. This aligns with global efforts to transition towards greener manufacturing practices.

From an academic perspective,3-Methyl-1,3,5-pentanetriol (CAS no. 7564-64-9) serves as an excellent model compound for teaching organic chemistry concepts due to its well-defined reactivity patterns. Its use in undergraduate and graduate labs helps students understand principles such as stereochemistry,*nucleophilic substitution*, and *polymerization mechanisms*. The technical-grade version provides reproducible results*, ensuring that educational experiments yield consistent outcomes across different institutions.

The future prospects for 3-Methyl-1,*3,*5-pentanetriol (Technical Grade) are promising*, given its versatility and the ongoing research into its applications.* As synthetic methodologies evolve*, new derivatives*and uses will likely emerge.* The continued exploration of this compound*holds promise*for both academic*and industrial advancements.* Its role*in sustainable chemistry*and drug development*underscores its importance*as a key component*in modern chemical research.*